(3-chloro-2-methylphenyl)(4-methoxy-3-methylbenzyl)amine

• IUPAC Name: 3-chloro-N-[(4-methoxy-3-methylphenyl)methyl]-2-methylaniline
• InChI: InChI=1S/C16H18ClNO/c1-11-9-13(7-8-16(11)19-3)10-18-15-6-4-5-14(17)12(15)2/h4-9,18H,10H2,1-3H3
• InChI Key: VFICMXOVVYYLBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC2=C(C(=CC=C2)Cl)C)OC
• Molecular Formula: C16H18ClNO
• Molecular Weight: 275.77 g/mol

Description

(3-chloro-2-methylphenyl)(4-methoxy-3-methylbenzyl)amine is a chemical compound that has been the center of scientific research in recent years. It is commonly referred to as CMMB or 5C-AKB48. The compound belongs to the class of synthetic cannabinoids, which are known to have psychoactive effects on the human body. The purpose of

Mechanism of Action

The exact mechanism of action of CMMB is not fully understood. However, it is believed to act on the endocannabinoid system, which is involved in regulating various physiological processes, including pain, inflammation, and mood. CMMB is thought to bind to cannabinoid receptors in the brain and other parts of the body, which leads to the activation of various signaling pathways.
Biochemical and Physiological Effects:
CMMB has been shown to have a range of biochemical and physiological effects. It has been found to have analgesic properties, which means it can reduce pain sensation. CMMB has also been shown to have anti-inflammatory effects, which can help reduce inflammation in the body. In addition, CMMB has been found to have anxiolytic properties, which means it can reduce anxiety and promote relaxation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMMB in lab experiments is its potential therapeutic effects. It has been shown to have a range of properties that make it a promising candidate for drug discovery and development. However, there are also limitations to using CMMB in lab experiments. One of the main limitations is its psychoactive effects, which can make it difficult to study its therapeutic effects without also studying its potential for abuse.

Future Directions

There are several potential future directions for research on CMMB. One area of interest is its potential use in treating cancer. CMMB has been found to have antitumor activity, and further research is needed to determine its potential as a cancer treatment. Another area of interest is its potential use in drug discovery and development. CMMB has been shown to have a range of therapeutic properties, and further research is needed to determine its potential as a drug candidate. Finally, future research could focus on understanding the mechanism of action of CMMB in more detail, which could lead to the development of more effective and targeted therapies.

Synthesis Methods

The synthesis of CMMB involves a multi-step process that includes the use of various reagents and solvents. The first step involves the reaction of 3-chloro-2-methylphenol with 4-methoxy-3-methylbenzaldehyde in the presence of a base catalyst to form an intermediate product. The intermediate product is then treated with an amine, such as methylamine or ethylamine, to produce the final product, CMMB. The purity of the final product can be improved by recrystallization or chromatography.

Scientific Research Applications

CMMB has been the subject of numerous scientific studies due to its potential therapeutic effects. It has been shown to have analgesic, anti-inflammatory, and anxiolytic properties. In addition, CMMB has been found to have antitumor activity and may be effective in treating certain types of cancer. CMMB has also been studied for its potential use in drug discovery and development.